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Compound of Interest

Compound Name: 4-Bromothiobenzamide

Cat. No.: B1270958 Get Quote

For researchers, scientists, and professionals in the dynamic field of drug development, the

selection of building blocks in chemical synthesis is a critical decision that profoundly influences

the efficiency of reaction pathways and the biological activity of the final compounds. Among

the versatile scaffolds available, thiobenzamides and their derivatives have garnered significant

attention. This guide provides a comprehensive comparison of 4-Bromothiobenzamide
against its close analogs, namely the parent compound Thiobenzamide and 4-

Chlorothiobenzamide, highlighting its advantages supported by experimental data and

established chemical principles.

Physicochemical Properties: A Comparative
Overview
The introduction of a halogen atom onto the phenyl ring of thiobenzamide significantly alters its

physicochemical properties. 4-Bromothiobenzamide, with its bromine substituent at the para

position, presents a unique combination of molecular weight, melting point, and electronic

effects that distinguish it from Thiobenzamide and 4-Chlorothiobenzamide. These properties

can influence its solubility, crystal packing, and interactions with biological targets.
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Property
4-
Bromothiobenzami
de

Thiobenzamide
4-
Chlorothiobenzami
de

Molecular Formula C₇H₆BrNS C₇H₇NS C₇H₆ClNS

Molecular Weight 216.10 g/mol [1] 137.20 g/mol [2] 171.65 g/mol [3]

Melting Point 139-143 °C[1] 113-117 °C[2] 127-129 °C[3]

Appearance Solid[1]
White to light yellow

crystalline solid
Solid[3]

Advantages of 4-Bromothiobenzamide
The strategic placement of a bromine atom on the thiobenzamide scaffold imparts several

advantages, making it a preferred reagent in various synthetic and medicinal chemistry

applications.
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4-Bromothiobenzamide

Enhanced_Reactivity

Versatile_Intermediate

Potential_Biological_Activity

Superior in
Cross-Coupling Reactions

Facilitates Nucleophilic
Substitution

Key for Heterocycle
Synthesis

Scaffold for
Drug Discovery

Potential Anticancer &
Antimicrobial Properties

Reactivity in Cross-Coupling Carbon-Halogen Bond Strength

Aryl Halide
(Ar-X)

Oxidative Addition
(Rate-Determining Step)

X = I, Br, Cl

Pd(0) Catalyst

Transmetalation Reactivity Order:
Ar-I > Ar-Br > Ar-Cl > Ar-F

Reductive Elimination

Coupled Product
(Ar-Nu)

C-I
(Weakest)

C-Br

C-Cl

C-F
(Strongest)
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Start:
p-Substituted Benzonitrile

Reagents:
NaHS, MgCl₂·6H₂O

Solvent: DMF

Reaction:
Stir at Room Temperature

Work-up 1:
Pour into Water & Filter

Work-up 2:
Resuspend in HCl & Filter

Purification:
Recrystallization

Product:
p-Substituted Thiobenzamide

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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